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Compound of Interest

Compound Name: 1-Nitro-2-phenoxybenzene

Cat. No.: B1210652 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 1-
Nitro-2-phenoxybenzene (CAS No: 2216-12-8) in a laboratory setting. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification
1-Nitro-2-phenoxybenzene is classified as a skin irritant.[1] Contact with the skin may cause

inflammation, itching, scaling, reddening, or blistering.[1] Eye contact can result in redness,

pain, or severe eye damage, and inhalation may cause irritation of the respiratory system.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 1-Nitro-2-phenoxybenzene to

minimize exposure risk. The following table summarizes the recommended PPE for various

laboratory activities.
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Activity
Recommended Personal Protective
Equipment

Preparation and Weighing

Chemical splash-resistant safety glasses or

goggles with side protection, disposable nitrile

gloves, and a laboratory coat.[1][2]

Conducting Reactions

Chemical splash-resistant safety goggles, a face

shield, chemical-resistant gloves, a laboratory

coat, and close-toed footwear.[1][2] Work should

be conducted in a well-ventilated area or under

a chemical fume hood.[1]

Handling Spills

Air-purifying respirator, chemical-resistant

clothing (coveralls), outer and inner chemical-

resistant gloves, and chemical-resistant boots

with steel toes.[3][4]

Waste Disposal

Chemical splash-resistant safety glasses,

chemical-resistant gloves, and a laboratory coat.

[1][5]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a safety data sheet (SDS) for 1-Nitro-2-phenoxybenzene is accessible.[1]

Verify that an eyewash station and safety shower are readily available and unobstructed.

[1]

Prepare all necessary equipment and reagents before handling the chemical.

Don the appropriate PPE as outlined in the table above.

Handling:

Handle 1-Nitro-2-phenoxybenzene in a well-ventilated area, preferably within a chemical

fume hood.[1]
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Avoid direct contact with skin, eyes, and clothing.[1]

Minimize the generation of dust or aerosols.[1]

Keep the container tightly closed when not in use.[1]

Avoid sources of ignition as the substance may be combustible.[1][6]

Wash hands thoroughly with soap and water after handling.[1]

Storage:

Store in a tightly-closed container.[1]

Keep in a cool, dry, and well-ventilated area away from incompatible substances and

sources of ignition.[1]

Immediate First-Aid Measures
In the event of exposure, follow these first-aid procedures and seek immediate medical

attention.[1]

Skin Contact: Immediately flush the affected skin with running water for at least 15 minutes

while removing any contaminated clothing and shoes.[1] Wash clothing before reuse.[1]

Eye Contact: Immediately flush the eyes with large amounts of running water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][7]

Inhalation: Move the exposed person to fresh air.[1] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration.

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[1]

Disposal Plan
All waste containing 1-Nitro-2-phenoxybenzene must be treated as hazardous waste.

Waste Collection:
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Collect all waste materials, including unused product and contaminated disposables (e.g.,

gloves, paper towels), in a designated and clearly labeled hazardous waste container.

Ensure the waste container is compatible with the chemical and is kept tightly closed.

Waste Disposal:

Dispose of the hazardous waste through a licensed disposal company.[5]

Adhere to all federal, state, and local regulations for hazardous waste disposal.[1]

Do not dispose of 1-Nitro-2-phenoxybenzene down the drain or in regular trash.[1]

Contaminated packaging should be disposed of as unused product.[1]

Experimental Workflow
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Workflow for Safe Handling of 1-Nitro-2-phenoxybenzene

Preparation

Handling

Post-Handling

Disposal

Review SDS

Verify Emergency Equipment
(Eyewash, Shower)

Don Appropriate PPE

Work in Ventilated Area
(Fume Hood)

Avoid Contact and Ignition Sources

Keep Container Closed

Wash Hands Thoroughly

Store in Cool, Dry, Ventilated Area

Collect in Labeled
Hazardous Waste Container

Dispose via Licensed Vendor

Click to download full resolution via product page

Caption: Key steps for the safe handling of 1-Nitro-2-phenoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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